Cas no 1199773-16-4 (1-(4-Bromophenylsulfonyl)-4-butylpiperazine)

• Product Name: 1-(4-Bromophenylsulfonyl)-4-butylpiperazine
• CAS No: 1199773-16-4
• MF: C₁₄H₂₁BrN₂O₂S
• MW: 361.297741651535
• MDL: MFCD13195730
• CID: 856359
• PubChem ID: 53216980
• Update Time: 2024-11-03

1-(4-Bromophenylsulfonyl)-4-butylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromophenyl)sulfonyl)-4-butylpiperazine
• 1-(4-BROMOPHENYLSULFONYL)-4-BUTYLPIPERAZINE
• 1-(4-BROMOBENZENESULFONYL)-4-BUTYLPIPERAZINE
• DTXSID20682089
• MFCD13195730
• CS-0441961
• DB-322433
• 1199773-16-4
• AKOS015835601
• Piperazine, 1-[(4-bromophenyl)sulfonyl]-4-butyl-
• 1-(4-bromophenyl)sulfonyl-4-butylpiperazine
• BS-20039
• 1-(4-Bromobenzene-1-sulfonyl)-4-butylpiperazine
• ZXB77316
• 1-(4-Bromophenylsulfonyl)-4-butylpiperazine

• MDL： MFCD13195730
• Inchi： 1S/C14H21BrN2O2S/c1-2-3-8-16-9-11-17(12-10-16)20(18,19)14-6-4-13(15)5-7-14/h4-7H,2-3,8-12H2,1H3
• InChI Key： XSWKENUNVGFSCU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(CCCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 360.05100
• Monoisotopic Mass: 360.05071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 49.00000
• LogP: 3.51210